3-Methylimidazo[1,2-a]pyridine-8-carboxylic acid;hydrochloride
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Overview
Description
Imidazo[1,2-a]pyridine is an important fused bicyclic 5,6 heterocycle recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . It has been used in the development of antituberculosis agents .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridines is characterized by a fused bicyclic 5,6 heterocycle . This structure is crucial for its wide range of applications in medicinal chemistry .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines have been synthesized through various chemical reactions, including condensation of 2-aminopyridines with α-bromoketones .Scientific Research Applications
Synthesis and Biological Activity
Anti-inflammatory and Analgesic Properties : Research on heterocyclic compounds, including those related to 3-Methylimidazo[1,2-a]pyridine derivatives, has demonstrated their potential anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities. This includes the synthesis of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids through reactions involving 2-aminopyridines and ethyl 2-chloroacetoacetate, followed by hydrolyzing the resulting ethyl carboxylates (Abignente et al., 1982).
Pharmacological Testing : Similar compounds, such as 2-phenylimidazo[1,2-a]pyridine-3-carboxylic esters, acids, and amides, were synthesized and pharmacologically tested to evaluate their anti-inflammatory and analgesic activity, along with their ulcerogenic action on the gastrointestinal tract. Among these, 6-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid showed significant activity (Di Chiacchio et al., 1998).
Catalytic Synthesis Approaches : The synthesis of 3-aminoimidazo[1,2-a]pyridines was achieved with good to excellent yields using the ionic liquid 1-butyl-3-methylimidazolium bromide as a catalyst. This method features a simple workup process, and the ionic liquid can be easily separated from the product and reused, indicating a greener synthesis approach (Shaabani et al., 2006).
Combinatorial Chemistry for New Materials : A study introduced a simple one-pot procedure for the synthesis of 3-(cyclohexylamino)-2-arylimidazo[1,2-a]pyridine-8-carboxylic acids. This approach uses cyclohexylisocyanide, 2-aminopyridine-3-carboxylic acid, and aromatic aldehydes in ethanol, demonstrating the versatility of imidazo[1,2-a]pyridines in combinatorial chemistry for creating compounds of interest in medicinal and biological sciences (Marandi, 2018).
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry .
Mode of Action
It’s known that imidazo[1,2-a]pyridine analogues exhibit significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .
Biochemical Pathways
It’s known that imidazo[1,2-a]pyridine analogues have been used as antituberculosis agents .
Pharmacokinetics
It’s known that q203, a compound in the same class, displayed pharmacokinetic and safety profiles compatible with once-daily dosing .
Result of Action
It’s known that imidazo[1,2-a]pyridine analogues have significant activity against mdr-tb and xdr-tb .
Future Directions
Properties
IUPAC Name |
3-methylimidazo[1,2-a]pyridine-8-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2.ClH/c1-6-5-10-8-7(9(12)13)3-2-4-11(6)8;/h2-5H,1H3,(H,12,13);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXGGUJLMRCVXAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2N1C=CC=C2C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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